Cas no 116008-72-1 (pyridazin-4-ol hydrochloride)

• Product Name: pyridazin-4-ol hydrochloride
• CAS No: 116008-72-1
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• MDL: MFCD29041158
• CID: 4574177
• PubChem ID: 91927097
• Update Time: 2025-05-26

pyridazin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridazin-4(1H)-one hydrochloride
• 1H-pyridazin-4-one;hydrochloride
• pyridazin-4-ol hydrochloride
• Z2235790619

• MDL： MFCD29041158
• Inchi： 1S/C4H4N2O.ClH/c7-4-1-2-5-6-3-4;/h1-3H,(H,5,7);1H
• InChI Key： KDCRDVNETKQRBF-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=NNC=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 137
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on pyridazin-4-ol hydrochloride

Pyridazin-4-ol Hydrochloride (CAS No. 116008-72-1): An Overview of Its Properties, Applications, and Recent Research Developments

Pyridazin-4-ol hydrochloride (CAS No. 116008-72-1) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as 4-pyridazinol hydrochloride, is a derivative of pyridazine, a six-membered heterocyclic compound with two nitrogen atoms. The hydrochloride salt form of pyridazin-4-ol enhances its solubility and stability, making it suitable for various applications in research and development.

The chemical structure of pyridazin-4-ol hydrochloride consists of a pyridazine ring with a hydroxyl group (-OH) attached to the fourth carbon atom and a chloride ion (Cl^-) to balance the charge. This unique structure confers the compound with specific physical and chemical properties that are crucial for its applications. For instance, the presence of the hydroxyl group makes it a weak acid, while the chloride ion contributes to its ionic character.

In terms of physical properties, pyridazin-4-ol hydrochloride is a white crystalline solid with a melting point ranging from 235°C to 237°C. It is highly soluble in water and polar organic solvents such as methanol and ethanol, which facilitates its use in various experimental protocols. The compound's solubility and stability are essential factors in its application in pharmaceutical formulations and analytical methods.

The biological activity of pyridazin-4-ol hydrochloride has been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits anti-inflammatory, antioxidant, and antitumor properties. For example, studies have demonstrated that pyridazin-4-ol hydrochloride can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, pyridazin-4-ol hydrochloride has been investigated for its antioxidant properties. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that pyridazin-4-ol hydrochloride can scavenge free radicals and reduce oxidative damage to cells, thereby protecting against these conditions.

The antitumor activity of pyridazin-4-ol hydrochloride has also been explored in recent research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These findings suggest that pyridazin-4-ol hydrochloride may have potential as an anticancer agent.

Beyond its therapeutic applications, pyridazin-4-ol hydrochloride is also used as an intermediate in the synthesis of other bioactive compounds. Its reactivity and functional groups make it a valuable building block for the development of novel drugs and materials. For instance, it can be used in the synthesis of pyrazine derivatives, which have shown promise in various medicinal applications.

The safety profile of pyridazin-4-ol hydrochloride is another important aspect to consider. While it is generally considered safe for use in research settings, proper handling and storage practices should be followed to ensure safety. It is important to note that this compound should be used under controlled conditions to avoid any potential hazards.

In conclusion, pyridazin-4-ol hydrochloride (CAS No. 116008-72-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical sciences. Its unique chemical structure and biological activities make it a valuable tool for research and development. Ongoing studies continue to uncover new insights into its properties and potential uses, further solidifying its importance in these fields.